molecular formula C5H5N5 B099957 [1,2,4]Triazolo[4,3-b]pyridazin-6-amine CAS No. 19195-46-1

[1,2,4]Triazolo[4,3-b]pyridazin-6-amine

Cat. No. B099957
CAS RN: 19195-46-1
M. Wt: 135.13 g/mol
InChI Key: LWSNTUJMYIJVMO-UHFFFAOYSA-N
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Description

“[1,2,4]Triazolo[4,3-b]pyridazin-6-amine” is a chemical compound with the molecular formula C5H5N5 . It has an average mass of 135.127 Da and a monoisotopic mass of 135.054489 Da .


Molecular Structure Analysis

The InChI code for “[1,2,4]Triazolo[4,3-b]pyridazin-6-amine” is 1S/C5H5N5/c6-4-1-2-5-8-7-3-10(5)9-4/h1-3H, (H2,6,9) . This indicates the connectivity and hydrogen count of the molecule but does not provide information about its three-dimensional structure.


Physical And Chemical Properties Analysis

“[1,2,4]Triazolo[4,3-b]pyridazin-6-amine” has a density of 1.7±0.1 g/cm3, and its molar refractivity is 35.5±0.5 cm3 . It has 5 hydrogen bond acceptors, 2 hydrogen bond donors, and no freely rotating bonds . Its ACD/LogP is -1.36, and its ACD/LogD (pH 5.5 and 7.4) is -1.05 . The polar surface area is 69 Å2, and the polarizability is 14.1±0.5 10-24 cm3 . The surface tension is 89.3±7.0 dyne/cm, and the molar volume is 77.5±7.0 cm3 .

Scientific Research Applications

Medicinal Chemistry

“[1,2,4]Triazolo[4,3-b]pyridazin-6-amine” and its derivatives have been used in medicinal chemistry. They have shown potential in inhibiting c-Met, a protein kinase that plays a crucial role in cellular growth, survival, and angiogenesis .

GABA A Modulating Activity

These compounds have also demonstrated GABA A allosteric modulating activity . GABA A receptors are a type of neurotransmitter receptor known for their inhibitory effects on the central nervous system, which makes these compounds potentially useful in treating neurological disorders.

Fluorescent Probes

The heterocycles in “[1,2,4]Triazolo[4,3-b]pyridazin-6-amine” have been used as fluorescent probes . Fluorescent probes are used in various biological and chemical applications, including cell imaging and detection of specific molecules.

Structural Units of Polymers

These compounds have been incorporated into polymers for use in solar cells . The unique properties of these heterocycles can enhance the performance of solar cells.

BACE-1 Inhibition

“[1,2,4]Triazolo[4,3-b]pyridazin-6-amine” has demonstrated BACE-1 inhibition . BACE-1 is an enzyme that plays a key role in the production of beta-amyloid peptides in the brain. Inhibiting this enzyme could potentially slow the progression of Alzheimer’s disease.

Antimicrobial Activity

Finally, these compounds have shown antimicrobial activity . This makes them potentially useful in the development of new antibiotics to combat resistant strains of bacteria.

Safety And Hazards

The safety information for “[1,2,4]Triazolo[4,3-b]pyridazin-6-amine” includes the GHS07 pictogram and the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P280, P305+P351+P338 .

properties

IUPAC Name

[1,2,4]triazolo[4,3-b]pyridazin-6-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H5N5/c6-4-1-2-5-8-7-3-10(5)9-4/h1-3H,(H2,6,9)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LWSNTUJMYIJVMO-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=NN=CN2N=C1N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H5N5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00483490
Record name SBB052080
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00483490
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

135.13 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

[1,2,4]Triazolo[4,3-b]pyridazin-6-amine

CAS RN

19195-46-1
Record name 1,2,4-Triazolo[4,3-b]pyridazin-6-amine
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=19195-46-1
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name SBB052080
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00483490
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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